Cas no 60795-33-7 (Pyrimidine, 4,6-dimethyl-2-(1H-pyrrol-1-yl)-)

• Product Name: Pyrimidine, 4,6-dimethyl-2-(1H-pyrrol-1-yl)-
• CAS No: 60795-33-7
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD02665508
• CID: 495500
• Update Time: 2026-04-29

Pyrimidine, 4,6-dimethyl-2-(1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dimethyl-2-(1H-pyrrol-1-yl)-
• 4,6-Dimethyl-2-(1H-pyrrol-1-yl)pyrimidine

• MDL： MFCD02665508
• Inchi： InChI=1S/C10H11N3/c1-8-7-9(2)12-10(11-8)13-5-3-4-6-13/h3-7H,1-2H3
• InChI Key： UBGBKRDYKUFMJL-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC(=N1)N2C=CC=C2)C

Computed Properties

• Exact Mass: 173.09543
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 30.71

Additional information on Pyrimidine, 4,6-dimethyl-2-(1H-pyrrol-1-yl)-

Pyrimidine, 4,6-Dimethyl-2-(1H-Pyrrol-1-yl) - A Comprehensive Overview

Pyrimidine, 4,6-Dimethyl-2-(1H-Pyrrol-1-yl), also known by its CAS Registry Number CAS No. 60795-33-7, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the broader class of pyrimidines, which are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The presence of methyl groups at positions 4 and 6, along with a pyrrole moiety attached at position 2, imparts unique electronic and structural properties to this molecule.

The structure of Pyrimidine, 4,6-Dimethyl-2-(1H-Pyrrol-1-yl) is characterized by its conjugated π-system, which plays a crucial role in its electronic behavior. The pyrrole ring is an electron-rich aromatic system due to the lone pair on the nitrogen atom and resonance stabilization within the ring. This feature makes the compound a potential candidate for applications in electron transport materials and organic semiconductors.

Recent studies have explored the synthesis of CAS No. 60795-33-7 through various routes, including condensation reactions and Suzuki coupling methods. These methods have allowed researchers to fine-tune the substituents on the pyrimidine ring, thereby modulating its electronic properties for specific applications. For instance, the introduction of electron-donating groups like methyl groups enhances the compound's ability to act as an electron donor in organic electronics.

In terms of applications, Pyrimidine, 4,6-Dimethyl-2-(1H-Pyrrol-1-yl) has shown promise in the development of organic light-emitting diodes (OLEDs). Its high electron mobility and stability under thermal conditions make it a suitable candidate for use as an electron transport layer in OLED devices. Additionally, this compound has been investigated for its potential in photovoltaic applications due to its ability to absorb visible light and facilitate charge separation.

The latest research on CAS No. 60795-33-7 has also delved into its role as a building block for more complex heterocyclic systems. By incorporating this compound into larger molecular frameworks, scientists aim to create materials with tailored optical and electronic properties for advanced technologies such as flexible electronics and bio-sensors.

In conclusion, Pyrimidine, 4,6-Dimethyl-2-(1H-Pyrrol-1-yl), or CAS No. 60795-33-7, stands out as a versatile compound with significant potential in multiple domains of materials science and organic electronics. Its unique structure and tunable properties continue to drive innovative research aimed at harnessing its capabilities for real-world applications.